Cas no 1270556-31-4 (2-METHYL-1-(4-(METHYLSULFONYL)PHENYL)PROPAN-1-AMINE HCL)
1270556-31-4 structure
Product Name:2-METHYL-1-(4-(METHYLSULFONYL)PHENYL)PROPAN-1-AMINE HCL
CAS No:1270556-31-4
MF:C11H17NO2S
MW:227.323181867599
CID:5690351
PubChem ID:82494735
Update Time:2023-10-13
2-METHYL-1-(4-(METHYLSULFONYL)PHENYL)PROPAN-1-AMINE HCL Chemical and Physical Properties
Names and Identifiers
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- 1270556-31-4
- 2-METHYL-1-(4-(METHYLSULFONYL)PHENYL)PROPAN-1-AMINE HCL
- 2-METHYL-1-(4-(METHYLSULFONYL)PHENYL)PROPAN-1-AMINEHCL
- Benzenemethanamine, α-(1-methylethyl)-4-(methylsulfonyl)-
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- Inchi: 1S/C11H17NO2S/c1-8(2)11(12)9-4-6-10(7-5-9)15(3,13)14/h4-8,11H,12H2,1-3H3
- InChI Key: IFDDPMRFQGRTKZ-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC(=CC=1)C(C(C)C)N)(=O)=O
Computed Properties
- Exact Mass: 227.09799996g/mol
- Monoisotopic Mass: 227.09799996g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 68.5Ų
Experimental Properties
- Density: 1.126±0.06 g/cm3(Predicted)
- Boiling Point: 379.6±34.0 °C(Predicted)
- pka: 8.99±0.10(Predicted)
2-METHYL-1-(4-(METHYLSULFONYL)PHENYL)PROPAN-1-AMINE HCL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1847109-1g |
2-Methyl-1-(4-(methylsulfonyl)phenyl)propan-1-amine |
1270556-31-4 | 98% | 1g |
¥10668.00 | 2024-08-09 |
2-METHYL-1-(4-(METHYLSULFONYL)PHENYL)PROPAN-1-AMINE HCL Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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